4-Chlorophenyl (2-phenyl-6-piperidino-4-pyrimidinyl)methyl sulfoxide

• IUPAC Name: 4-[(4-chlorophenyl)sulfinylmethyl]-2-phenyl-6-piperidin-1-ylpyrimidine
• InChI: InChI=1S/C22H22ClN3OS/c23-18-9-11-20(12-10-18)28(27)16-19-15-21(26-13-5-2-6-14-26)25-22(24-19)17-7-3-1-4-8-17/h1,3-4,7-12,15H,2,5-6,13-14,16H2
• InChI Key: NUIBHTJLAYBTJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC(=NC(=C2)CS(=O)C3=CC=C(C=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C22H22ClN3OS
• Molecular Weight: 411.9 g/mol

Description

The compound “4-Chlorophenyl (2-phenyl-6-piperidino-4-pyrimidinyl)methyl sulfoxide” is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a phenyl group, a piperidino group, a pyrimidinyl group, and a sulfoxide group.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, the synthesis of such complex molecules involves multiple steps, each requiring specific reagents and conditions. The synthesis could potentially involve reactions like nucleophilic substitution for introducing the chlorophenyl group, and condensation reactions for forming the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the sulfoxide group could introduce some interesting aspects to the molecule’s 3D structure, as sulfoxides are known to be stereogenic.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of the sulfoxide group could potentially make the compound polar and could influence its solubility in different solvents.

Scientific Research Applications

Hydrogen Bonding in Solvent Mixtures

Dimethyl sulfoxide (DMSO) is a well-studied dipolar aprotic solvent known for its unique properties, including low toxicity and environmental compatibility. It is extensively used across different fields, such as medicine, biotechnology, electrochemistry, and laser physics. DMSO's interactions with other substances, particularly through hydrogen bonding and van der Waals forces, play a crucial role in its dissolution properties and the macroscopic behavior of solutions. Understanding these interactions can provide insights into the solvent properties and potential applications of sulfoxide compounds, including "4-Chlorophenyl (2-phenyl-6-piperidino-4-pyrimidinyl)methyl sulfoxide" (Kiefer, Noack, & Kirchner, 2011).

Novel Synthesis and Pharmaceutical Impurities

The synthesis of pharmaceutical compounds and the study of their impurities is a significant area of research. For instance, the novel synthesis methods for omeprazole, a proton pump inhibitor, and the study of its pharmaceutical impurities provide valuable insights into the synthesis process, impurities formation, and potential applications in drug development and quality control. This research area might offer relevant methodologies or considerations for studying and applying "4-Chlorophenyl (2-phenyl-6-piperidino-4-pyrimidinyl)methyl sulfoxide" in pharmaceutical contexts (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Environmental Fate and Toxicity of Chlorinated Compounds

Research on the environmental fate, distribution, and toxicity of chlorinated compounds, such as chlorophenols, can provide insights into the environmental implications and safety considerations of similar chlorinated compounds, including "4-Chlorophenyl (2-phenyl-6-piperidino-4-pyrimidinyl)methyl sulfoxide." Studies on chlorophenols have highlighted their persistence, bioaccumulation potential, and toxic effects on aquatic organisms, emphasizing the importance of understanding the environmental impact and regulatory considerations of chlorinated chemicals (Ge, Han, Qi, Gu, Ma, Zhang, Naeem, & Huang, 2017).

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological studies. If this compound is intended to be a drug or a drug intermediate, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s being studied as a potential drug or drug intermediate, future research could involve studying its biological activity, optimizing its synthesis, and investigating its safety profile.